705-28-2(1-Ethynyl-3-(trifluoromethyl)benzene),A19086

1-Ethynyl-3-(trifluoromethyl)benzene Properties

Names and Identifiers

- 3-(Trifluoromethyl)phenylacetylene
- 3-Ethynyltrifluorotoluene
- 1-Ethynyl-3-(trifluoromethyl)-benzene
- 1-Ethynyl-3-(Trifluoromethyl)Benzene
- 3-Ethynyl-a,a,a-trifluorotoluene
- 3-Ethynylbenzotrifluoride
- Benzene, 1-ethynyl-3-(trifluoromethyl)-
- 3-Ethynyl-alpha,alpha,alpha-trifluorotoluene
- PubChem10443
- 3-trifluoromethylphenylacetylene
- 3-trifluoromethylphenyl acetylene
- PAHXLHWOHJTWRU-UHFFFAOYSA-N
- 1-Ethynyl-3-trifluoromethylbenzene
- [3-(Trif
- 3-(trifluoromethyl)-phenylacetylene
- DTXSID80380973
- CS-0077611
- FT-0694624
- PS-8709
- AKOS005257066
- A19086
- Toluene, m-ethenyl-.alpha.,.alpha.,.alpha.-trifluoro-
- SCHEMBL933875
- 705-28-2
- 3-Ethynyl-alpha,alpha,alpha-trifluorotoluene, 97%
- 3-Ethynyl- alpha , alpha , alpha -trifluorotoluene
- MFCD00467355
- AB91829
- EN300-213780
- A50662
- 3-ETHYNYL-ALPHA ALPHA ALPHA-TRIFLUORO&
- 3-ethynyl-trifluorotoluene;1-ethynyl-3-(trifluoromethyl)-benzene
- +Expand
- MDL： MFCD00467355
- InChIKey： PAHXLHWOHJTWRU-UHFFFAOYSA-N
- Inchi： 1S/C9H5F3/c1-2-7-4-3-5-8(6-7)9(10,11)12/h1,3-6H
- SMILES： FC(C1=C([H])C([H])=C([H])C(C#C[H])=C1[H])(F)F

Computed Properties

Exact Mass: 170.03400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 170.034
Heavy Atom Count: 12
Complexity: 196
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 2.68670
PSA: 0.00000
Refractive Index: n20/D 1.464(lit.)
Boiling Point: 146 °C(lit.)
Flash Point: Fahrenheit: 69.8 ° f
Celsius: 21 ° c
Color/Form: Not determined
Solubility: Not determined
Density: 1.178 g/mL at 25 °C(lit.)

1-Ethynyl-3-(trifluoromethyl)benzene Security Information

Symbol: GHS02 GHS07
WGK Germany：3
Safety Term：S16;S26;S36;S45
Safety Instruction： S16-S26-S36-S45
Risk Phrases：R10; R20/21/22
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 1993
Hazard Statement： H225-H302-H312-H332
Warning Statement： P210-P280
Risk Phrases： 10-20/21/22
Signal Word：Danger

1-Ethynyl-3-(trifluoromethyl)benzene Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Ethynyl-3-(trifluoromethyl)benzene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003JVL-250mg	3-Ethynyl-α,α,α-trifluorotoluene	705-28-2	98%	250mg	$5.00	2024-04-21
A2B Chem LLC	AB64929-100mg	3-(Trifluoromethyl)phenylacetylene	705-28-2	98%	100mg	$4.00
Aaron	AR003K3X-100mg	3-Ethynyl-α,α,α-trifluorotoluene	705-28-2	98%	100mg	$4.00
abcr	AB167886-1 g	3-(Trifluoromethyl)phenylacetylene; .	705-28-2		1 g	€118.50	2023-07-20
Advanced ChemBlocks	O27905-1G	1-Ethynyl-3-(trifluoromethyl)-benzene	705-28-2	95%	1G	$135	2023-04-13
Ambeed	A199876-100mg	1-Ethynyl-3-(trifluoromethyl)benzene	705-28-2	98%	100mg	$5.0	2024-07-18
Apollo Scientific	PC5947-1g	3-(Trifluoromethyl)phenylacetylene	705-28-2	98%	1g	£10.00	2024-07-28
Chemenu	CM191719-5g	1-ethynyl-3-(trifluoromethyl)benzene	705-28-2	95+%	5g	$206	2022-06-10
Enamine	EN300-213780-0.05g	1-ethynyl-3-(trifluoromethyl)benzene	705-28-2	95%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D766780-1g	3-Ethynyl-,,-trifluorotoluene	705-28-2	97%	1g	$180	2022-05-25

1-Ethynyl-3-(trifluoromethyl)benzene Suppliers

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

Audited Supplier

(CAS:705-28-2)

MR./MRS.:MO HANG QI

Phone:17002132182

Email:3146474380@qq.com

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1-Ethynyl-3-(trifluoromethyl)benzene Properties

Names and Identifiers

Computed Properties

Experimental Properties

1-Ethynyl-3-(trifluoromethyl)benzene Security Information

1-Ethynyl-3-(trifluoromethyl)benzene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1-Ethynyl-3-(trifluoromethyl)benzene Price

1-Ethynyl-3-(trifluoromethyl)benzene Suppliers

1-Ethynyl-3-(trifluoromethyl)benzene Related Literature

705-28-2 (1-Ethynyl-3-(trifluoromethyl)benzene) Related Products